3-chloro-2-{[1-(3-nitro-2-pyridinyl)-1H-1,2,4-triazol-3-yl]sulfanyl}-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-[[1-(3-nitropyridin-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C13H6ClF3N6O2S/c14-8-4-7(13(15,16)17)5-19-11(8)26-12-20-6-22(21-12)10-9(23(24)25)2-1-3-18-10/h1-6H
• InChI Key: DQLNZPOOVMFSME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N2C=NC(=N2)SC3=C(C=C(C=N3)C(F)(F)F)Cl)[N+](=O)[O-]
• Molecular Formula: C13H6ClF3N6O2S
• Molecular Weight: 402.74 g/mol

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrimidine, containing one nitrogen atom in the ring. The trifluoromethyl group (CF3), chloro group (Cl), and nitro group (NO2) are electron-withdrawing groups, which can affect the compound’s reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring with various substituents, including a trifluoromethyl group, a chloro group, and a 1H-1,2,4-triazol-3-yl group with a nitro-substituted pyridinyl group.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the electron-withdrawing trifluoromethyl, chloro, and nitro groups, which can activate the pyridine ring towards electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many trifluoromethylpyridine derivatives are used in the pharmaceutical and agrochemical industries, where they interact with biological targets in specific ways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

Trifluoromethylpyridines and their derivatives are an active area of research, particularly in the development of new pharmaceuticals and agrochemicals. Future research may focus on synthesizing new derivatives and investigating their biological activities.